Cas no 4195-25-9 (2-AMINO-4'-BENZYLOXYACETOPHENONE HYDROCHLORIDE)

• Product Name: 2-AMINO-4'-BENZYLOXYACETOPHENONE HYDROCHLORIDE
• CAS No: 4195-25-9
• MF: C₁₅H₁₅NO₂^.HCl
• MW: 277.74604
• CID: 858750
• Update Time: 2025-06-13

2-AMINO-4'-BENZYLOXYACETOPHENONE HYDROCHLORIDE Chemical and Physical Properties

Names and Identifiers

• 2-AMINO-4'-BENZYLOXYACETOPHENONE HYDROCHLORIDE

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-AMINO-4'-BENZYLOXYACETOPHENONE HYDROCHLORIDE

2-AMINO-4'-BENZYLOXYACETOPHENONE HYDROCHLORIDE (CAS No. 4195-25-9): An Overview of Its Structure, Properties, and Applications

2-Amino-4'-benzyloxyacetophenone hydrochloride (CAS No. 4195-25-9) is a versatile organic compound with a wide range of applications in pharmaceutical and chemical research. This compound is known for its unique structural features and potential biological activities, making it a subject of interest in various scientific studies. In this article, we will delve into the chemical structure, physical properties, synthesis methods, and potential applications of 2-amino-4'-benzyloxyacetophenone hydrochloride.

Chemical Structure and Physical Properties

2-Amino-4'-benzyloxyacetophenone hydrochloride is a derivative of acetophenone with an amino group and a benzyloxy substituent. The molecular formula of this compound is C₁₆H₁₇NO₃·HCl, and its molecular weight is approximately 303.76 g/mol. The presence of the amino group and the benzyloxy substituent imparts specific chemical properties to the molecule, such as increased solubility in polar solvents and enhanced reactivity in various chemical reactions.

The compound is typically obtained as a white crystalline solid with a melting point ranging from 180 to 183°C. It is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO), but has limited solubility in water. The hydrochloride salt form of the compound enhances its stability and makes it suitable for various pharmaceutical applications.

Synthesis Methods

The synthesis of 2-amino-4'-benzyloxyacetophenone hydrochloride can be achieved through several routes, each with its own advantages and limitations. One common method involves the reaction of 4-benzyloxyacetophenone with ammonia or an amine derivative under appropriate conditions. The reaction typically proceeds via nucleophilic addition followed by protonation to form the final hydrochloride salt.

A detailed synthetic pathway involves the following steps:

1. Nucleophilic addition: 4-Benzyloxyacetophenone reacts with ammonia or an amine derivative to form an intermediate amine.
2. Protonation: The intermediate amine is protonated using hydrochloric acid to form the final hydrochloride salt.

This synthetic route is widely used due to its simplicity and high yield. However, alternative methods involving different reagents and conditions are also explored to optimize the synthesis process for large-scale production.

Biological Activities and Potential Applications

2-Amino-4'-benzyloxyacetophenone hydrochloride has been studied for its potential biological activities, including anti-inflammatory, analgesic, and anti-cancer properties. Recent research has shown that this compound exhibits significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that 2-amino-4'-benzyloxyacetophenone hydrochloride could be a promising candidate for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, studies have also explored the analgesic effects of this compound. Preclinical trials have demonstrated that 2-amino-4'-benzyloxyacetophenone hydrochloride can effectively reduce pain responses in animal models, indicating its potential as a novel analgesic agent.

Furthermore, preliminary research has indicated that 2-amino-4'-benzyloxyacetophenone hydrochloride possesses anti-cancer properties by inducing apoptosis in cancer cells. These findings are particularly significant as they open up new avenues for the development of targeted cancer therapies.

Clinical Trials and Future Prospects

The promising biological activities of 2-amino-4'-benzyloxyacetophenone hydrochloride have led to increased interest in its clinical evaluation. Several preclinical studies have been conducted to assess the safety and efficacy of this compound in various disease models. These studies have provided valuable insights into the pharmacokinetics and pharmacodynamics of the compound, paving the way for future clinical trials.

Ongoing research aims to further elucidate the mechanisms underlying the biological activities of 2-amino-4'-benzyloxyacetophenone hydrochloride. This includes investigating its interactions with specific cellular targets and pathways involved in inflammation, pain signaling, and cancer progression. Additionally, efforts are being made to optimize the formulation and delivery methods of this compound to enhance its therapeutic potential.

In conclusion, 2-amino-4'-benzyloxyacetophenone hydrochloride (CAS No. 4195-25-9) is a promising compound with diverse biological activities and potential applications in pharmaceutical research. Its unique chemical structure and favorable physical properties make it an attractive candidate for further investigation and development as a therapeutic agent. As research continues to advance, it is likely that new insights into the mechanisms of action and therapeutic applications of this compound will emerge, contributing to advancements in drug discovery and development.